N-(2-furylmethyl)-N-{[2-(3-methylphenyl)pyrimidin-5-yl]methyl}prop-2-en-1-amine

• IUPAC Name: N-(furan-2-ylmethyl)-N-[[2-(3-methylphenyl)pyrimidin-5-yl]methyl]prop-2-en-1-amine
• InChI: InChI=1S/C20H21N3O/c1-3-9-23(15-19-8-5-10-24-19)14-17-12-21-20(22-13-17)18-7-4-6-16(2)11-18/h3-8,10-13H,1,9,14-15H2,2H3
• InChI Key: JEFMXEMFEVIYLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC=C(C=N2)CN(CC=C)CC3=CC=CO3
• Molecular Formula: C20H21N3O
• Molecular Weight: 319.4 g/mol

Description

N-(2-furylmethyl)-N-{[2-(3-methylphenyl)pyrimidin-5-yl]methyl}prop-2-en-1-amine, also known as FMPP, is a chemical compound that has been widely used in scientific research for its unique properties. FMPP is a synthetic derivative of the natural compound harmaline, which is found in plants such as Peganum harmala. FMPP has been found to have a range of biological effects, including antitumor and antiviral activity, making it a promising candidate for further study.

Mechanism of Action

The exact mechanism of action of N-(2-furylmethyl)-N-{[2-(3-methylphenyl)pyrimidin-5-yl]methyl}prop-2-en-1-amine is not well understood, but it is believed to act through a variety of pathways. One proposed mechanism involves the inhibition of DNA synthesis, which could explain its antitumor and antiviral activity. Additionally, N-(2-furylmethyl)-N-{[2-(3-methylphenyl)pyrimidin-5-yl]methyl}prop-2-en-1-amine has been found to have antioxidant properties, which could contribute to its protective effects against oxidative stress.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-N-{[2-(3-methylphenyl)pyrimidin-5-yl]methyl}prop-2-en-1-amine has been found to have a range of biochemical and physiological effects. In addition to its antitumor and antiviral activity, N-(2-furylmethyl)-N-{[2-(3-methylphenyl)pyrimidin-5-yl]methyl}prop-2-en-1-amine has been found to have anti-inflammatory and analgesic properties. It has also been shown to have anxiolytic and sedative effects in animal models, suggesting that it could have potential as a treatment for anxiety and insomnia.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-furylmethyl)-N-{[2-(3-methylphenyl)pyrimidin-5-yl]methyl}prop-2-en-1-amine is its relatively low toxicity, which makes it a safe compound to work with in the laboratory. Additionally, its unique structure and biological activity make it a valuable tool for studying a range of biological processes. However, one limitation of N-(2-furylmethyl)-N-{[2-(3-methylphenyl)pyrimidin-5-yl]methyl}prop-2-en-1-amine is its limited solubility in water, which can make it difficult to work with in some experimental conditions.

Future Directions

There are many potential future directions for research on N-(2-furylmethyl)-N-{[2-(3-methylphenyl)pyrimidin-5-yl]methyl}prop-2-en-1-amine. One area of interest is its potential as a cancer treatment, and further studies are needed to determine its efficacy in vivo. Additionally, its antiviral activity makes it a promising candidate for the development of new antiviral drugs. Further research is also needed to elucidate its mechanism of action and to explore its potential as a treatment for other diseases, such as anxiety and inflammation.

Scientific Research Applications

N-(2-furylmethyl)-N-{[2-(3-methylphenyl)pyrimidin-5-yl]methyl}prop-2-en-1-amine has been studied extensively for its potential use in treating various diseases. One area of research has focused on its antitumor activity. Studies have shown that N-(2-furylmethyl)-N-{[2-(3-methylphenyl)pyrimidin-5-yl]methyl}prop-2-en-1-amine can inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further development as a cancer treatment. Additionally, N-(2-furylmethyl)-N-{[2-(3-methylphenyl)pyrimidin-5-yl]methyl}prop-2-en-1-amine has been found to have antiviral activity against a range of viruses, including HIV and hepatitis C virus. This makes it a potential candidate for the development of new antiviral drugs.